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molecular formula C8H18MgO2 B092669 Magnesium dibutanolate CAS No. 15921-15-0

Magnesium dibutanolate

Cat. No. B092669
CAS RN: 15921-15-0
M. Wt: 170.53 g/mol
InChI Key: HFTSQAKJLBPKBD-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US07943798B2

Procedure details

Into the flask described hereinabove there were placed 510.55 g of magnesium dibutanolate, 498.6 g of diethylene glycol monobutyl ether, and 2.8 g of 4-methoxyphenol. To this mixture there were quickly added in drops 431.7 grams of acrylic acid by means of a dropping funnel. The temperature thereby increased to 48° C. The product remained liquid and stable so that it could be heated to 90° C. during 30 minutes. The co-product butanol was expelled during 1 hour using vacuum up to 200 mbar.
Name
magnesium dibutanolate
Quantity
510.55 g
Type
reactant
Reaction Step One
Name
diethylene glycol monobutyl ether
Quantity
498.6 g
Type
reactant
Reaction Step Two
Name
4-methoxyphenol
Quantity
2.8 g
Type
reactant
Reaction Step Three
Name
acrylic acid
Quantity
431.7 g
Type
reactant
Reaction Step Four
Name
butanol
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Five
Name
Magnesium Di-Acrylate

Identifiers

REACTION_CXSMILES
C([O-])CCC.C([O-])CCC.[Mg+2:11].C(OCCOCCO)CCC.COC1C=CC(O)=CC=1.[C:32]([OH:36])(=[O:35])[CH:33]=[CH2:34]>C(O)CCC>[C:32]([O-:36])(=[O:35])[CH:33]=[CH2:34].[C:32]([O-:36])(=[O:35])[CH:33]=[CH2:34].[Mg+2:11] |f:0.1.2,7.8.9|

Inputs

Step One
Name
magnesium dibutanolate
Quantity
510.55 g
Type
reactant
Smiles
C(CCC)[O-].C(CCC)[O-].[Mg+2]
Step Two
Name
diethylene glycol monobutyl ether
Quantity
498.6 g
Type
reactant
Smiles
C(CCC)OCCOCCO
Step Three
Name
4-methoxyphenol
Quantity
2.8 g
Type
reactant
Smiles
COC1=CC=C(C=C1)O
Step Four
Name
acrylic acid
Quantity
431.7 g
Type
reactant
Smiles
C(C=C)(=O)O
Step Five
Name
butanol
Quantity
0 (± 1) mol
Type
solvent
Smiles
C(CCC)O

Conditions

Temperature
Control Type
UNSPECIFIED
Setpoint
48 °C
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

TEMPERATURE
Type
TEMPERATURE
Details
stable so that it could be heated to 90° C. during 30 minutes
Duration
30 min

Outcomes

Product
Name
Magnesium Di-Acrylate
Type
Smiles
C(C=C)(=O)[O-].C(C=C)(=O)[O-].[Mg+2]

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.